1-(2-Furylmethyl)-1H-pyrrole-2-carbaldehyde

Specification

• CAS No.: 13788-32-4
• Molecular Formula: C10H9NO2
• Molecular Weight: 175.18 g/mol
• IUPAC Name: 1-(furan-2-ylmethyl)pyrrole-2-carbaldehyde
• Standard InChI: InChI=1S/C10H9NO2/c12-8-9-3-1-5-11(9)7-10-4-2-6-13-10/h1-6,8H,7H2
• Standard InChI Key: PYBJPTHZYBWJON-UHFFFAOYSA-N
• SMILES: C1=CN(C(=C1)C=O)CC2=CC=CO2
• Canonical SMILES: C1=CN(C(=C1)C=O)CC2=CC=CO2

Introduction

1-(2-Furylmethyl)-1H-pyrrole-2-carbaldehyde is a complex organic compound known for its unique structural properties and diverse applications in various fields, including pharmaceutical development, organic synthesis, material science, and agricultural chemistry. This compound is characterized by its molecular formula $C_{10}H_{9}NO_{2}$ and a molecular weight of approximately 175.18 g/mol.

Pharmaceutical Development

1-(2-Furylmethyl)-1H-pyrrole-2-carbaldehyde serves as an important intermediate in the synthesis of various pharmaceuticals, particularly those targeting neurological disorders. Its unique structural properties make it a valuable building block for developing new drugs.

Organic Synthesis

The compound is frequently used in organic chemistry to create complex molecules. Its functional groups allow it to participate in a wide range of chemical reactions, providing researchers with a versatile tool for synthesizing novel compounds.

Material Science

In material science, this compound is utilized in the development of novel materials, including polymers and coatings. The presence of furan and pyrrole moieties enhances the properties of these materials.

Agricultural Chemistry

It is explored for potential use in agrochemicals, particularly as a precursor for developing new pesticides or herbicides that are more effective and environmentally friendly.

Biochemical Research

Researchers also use this compound in studies related to enzyme inhibition and receptor binding, helping to elucidate biological pathways and develop new therapeutic strategies.

Research Findings

Recent studies have highlighted the potential of pyrrole derivatives in various biological activities. For instance, 1H-pyrrole-2,5-dione derivatives have shown anti-inflammatory and antimicrobial properties. While specific biological activities of 1-(2-Furylmethyl)-1H-pyrrole-2-carbaldehyde are less documented, its structural similarity to these compounds suggests potential applications in pharmacology.

Synthesis and Availability

1-(2-Furylmethyl)-1H-pyrrole-2-carbaldehyde can be synthesized through various organic chemistry methods, although specific synthesis routes are not widely detailed in the literature. It is commercially available from several chemical suppliers, with purity levels typically exceeding 95%.